4-(3-hydroxybutyl)phenyl fluoranesulfonate
Overview
Description
4-(3-hydroxybutyl)phenyl fluoranesulfonate, often abbreviated as 4-HBFS, is a synthetic compound that has been used in a variety of scientific research applications. As a fluorinated compound, 4-HBFS is highly resistant to hydrolysis and oxidation and can be used in a number of different biochemical and physiological experiments.
Scientific Research Applications
4-HBFS has been used in a variety of scientific research applications, including studies of enzyme kinetics, protein folding and stability, and membrane proteins. In particular, 4-HBFS has been used to study the conformational dynamics of membrane proteins, as it can be used to stabilize their native conformations. Additionally, 4-HBFS has been used to study the structure and dynamics of proteins, as it can be used to modulate their conformations.
Mechanism of Action
The mechanism of action of 4-HBFS is not yet fully understood. However, it is believed that 4-HBFS binds to the protein and modulates its conformation by forming a hydrogen bond with the protein. This hydrogen bond is thought to be stabilized by the presence of fluorine atoms in the 4-HBFS molecule. Additionally, the presence of the 4-hydroxybutyl group in the 4-HBFS molecule is thought to contribute to the stabilization of the hydrogen bond.
Biochemical and Physiological Effects
The effects of 4-HBFS on biochemical and physiological processes are not yet fully understood. However, it is believed that 4-HBFS can modulate the activity of enzymes and proteins, as well as their folding and stability. Additionally, 4-HBFS is thought to be involved in the regulation of the conformation of membrane proteins.
Advantages and Limitations for Lab Experiments
The use of 4-HBFS in lab experiments has several advantages. First, 4-HBFS is relatively easy to synthesize and can be used in a variety of different experiments. Additionally, 4-HBFS is highly resistant to hydrolysis and oxidation, making it an ideal choice for biochemical and physiological experiments. However, there are also some limitations to the use of 4-HBFS in lab experiments. For example, the mechanism of action of 4-HBFS is not yet fully understood, making it difficult to predict its effects on biochemical and physiological processes. Additionally, the effects of 4-HBFS on the conformation of membrane proteins are not yet fully understood.
Future Directions
The potential future directions for research involving 4-HBFS include further studies of its mechanism of action, effects on biochemical and physiological processes, and effects on the conformation of membrane proteins. Additionally, further research could be conducted on the synthesis of 4-HBFS and its potential applications in other areas of research. Finally, further research could be conducted to investigate the potential therapeutic applications of 4-HBFS.
Synthesis Methods
4-HBFS is synthesized through a multi-step process involving the reaction of 4-hydroxybutyl phenyl sulfone with sodium fluoride and fluorosulfonic acid. First, the 4-hydroxybutyl phenyl sulfone is reacted with sodium fluoride in an aqueous solution to form an intermediate compound, 4-hydroxybutyl phenyl sulfonate. Then, the 4-hydroxybutyl phenyl sulfonate is reacted with fluorosulfonic acid in a non-aqueous solution to form 4-HBFS. This reaction is relatively simple and can be carried out in a laboratory setting.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-hydroxybutyl)phenyl fluoranesulfonate involves the reaction of 4-(bromomethyl)phenyl fluoranesulfonate with 3-hydroxybutyl magnesium bromide followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "4-(bromomethyl)phenyl fluoranesulfonate", "3-hydroxybutyl magnesium bromide" ], "Reaction": [ "Step 1: 4-(bromomethyl)phenyl fluoranesulfonate is added to a solution of 3-hydroxybutyl magnesium bromide in anhydrous ether.", "Step 2: The reaction mixture is stirred at room temperature for several hours until complete consumption of the starting material is observed.", "Step 3: The resulting intermediate is then hydrolyzed using aqueous hydrochloric acid to yield 4-(3-hydroxybutyl)phenyl fluoranesulfonate as a white solid.", "Step 4: The product is purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
2378503-68-3 |
Product Name |
4-(3-hydroxybutyl)phenyl fluoranesulfonate |
Molecular Formula |
C10H13FO4S |
Molecular Weight |
248.3 |
Purity |
95 |
Origin of Product |
United States |
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